(3R)-3-Amino-3-(3-iodophenyl)propanamide

• Molecular Formula: C9H11IN2O
• Molecular Weight: 290.10 g/mol
• IUPAC Name: (3R)-3-amino-3-(3-iodophenyl)propanamide
• InChI: InChI=1S/C9H11IN2O/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m1/s1
• InChI Key: YTLFNWSCMOLPLB-MRVPVSSYSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)I)[C@@H](CC(=O)N)N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(CC(=O)N)N

Description

(3R)-3-Amino-3-(3-iodophenyl)propanamide is a chiral organic compound characterized by a propanamide backbone substituted with an amino group and a 3-iodophenyl moiety at the β-carbon. Key physicochemical properties include:

• Molecular formula: C₉H₁₁IN₂O
• Molecular weight: 290.10 g/mol
• CAS number: 1844956-07-5 (enantiomer: (3S)-form) .

The iodine atom on the phenyl ring introduces steric bulk and electron-withdrawing effects, which may influence solubility, metabolic stability, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(3-iodophenyl)propanamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-iodoaniline and acrylonitrile.

Reaction Conditions: The reaction conditions often involve the use of solvents like ethanol or methanol, and catalysts such as palladium on carbon (Pd/C) to facilitate the reaction.

Industrial Production Methods

Industrial production methods for (3R)-3-Amino-3-(3-iodophenyl)propanamide may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors can also be considered for more efficient production.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(3-iodophenyl)propanamide undergoes various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso compounds.

Reduction: The iodophenyl group can be reduced to a phenyl group.

Substitution: The iodine atom can be substituted with other functional groups such as hydroxyl, alkyl, or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like sodium hydroxide (NaOH) or Grignard reagents (RMgX) are employed.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Deiodinated phenyl derivatives.

Substitution: Various substituted phenyl derivatives depending on the reagent used.

Scientific Research Applications

(3R)-3-Amino-3-(3-iodophenyl)propanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study protein-ligand interactions.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of novel materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(3-iodophenyl)propanamide involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the iodophenyl group can participate in halogen bonding. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Stereoisomers

• (3S)-3-Amino-3-(3-iodophenyl)propanamide: The enantiomeric form shares identical molecular weight and formula but differs in stereochemistry. Chirality can significantly alter pharmacokinetics (e.g., absorption, receptor binding) .

Halogen-Substituted Analogs

Compound Name	Substituent	Molecular Weight (g/mol)	Key Features
(3R)-3-Amino-3-(3-chlorophenyl)propanamide hydrochloride	3-chlorophenyl	237.13 (base)	Chlorine’s smaller size and moderate electronegativity may enhance solubility compared to iodine .
3-Amino-3-(hydroxyimino)-N-[2,3,4-(trifluoro)phenyl]propanamide (Compound 12)	2,3,4-trifluorophenyl	258.17	Fluorine’s strong electron-withdrawing effects could increase metabolic stability .

Key Insight : Iodine’s large atomic radius may hinder membrane permeability but improve target binding affinity through hydrophobic interactions.

Functional Group Modifications

• Amide vs. (R)-2-Amino-3-(pyridin-3-yl)propanoic acid: Carboxylic acid group increases polarity, favoring aqueous solubility but limiting blood-brain barrier penetration .

Substituent Effects on Physicochemical Properties

Compound Name	Substituent	Melting Point (°C)	UPLC Retention (min)	Yield (%)
3-Amino-3-(hydroxyimino)-N-[2-(ethyl)phenyl]propanamide (Compound 24)	2-ethylphenyl	266–268	3.89	74
3-Amino-3-(hydroxyimino)-N-[2-(mercapto)phenyl]propanamide (Compound 23)	2-mercaptophenyl	324–325	3.32	65
Target compound	3-iodophenyl	Not reported	Not reported	Not reported

Trends :

• Bulky substituents (e.g., iodine, trifluoro groups) correlate with higher melting points due to increased molecular rigidity .
• Electron-withdrawing groups (e.g., -NO, -F) reduce UPLC retention times, suggesting altered hydrophobicity .